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Compound of Interest

Compound Name: MAX-10181

Cat. No.: B12387533

Audience: This document is intended for researchers, scientists, and drug development
professionals working with the small molecule inhibitor MAX-10181.

Abstract: MAX-10181 is a potent inhibitor of the PD-1/PD-L1 interaction, with an IC50 value of
0.018 uM[1][2]. As a key tool in cancer immunotherapy research, proper preparation of stock
solutions is crucial for experimental accuracy and reproducibility. This document provides a
detailed protocol for the preparation of MAX-10181 stock solutions using Dimethyl Sulfoxide
(DMSO0), along with essential data and handling guidelines.

Data Presentation

A summary of the key physicochemical properties of MAX-10181 is presented in the table
below.
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Property Value Reference
Synonyms PD-1/PD-L1-IN-30 [1112]
CAS Number 2171558-14-6 [1][3]
Molecular Formula C29H28F3NOs [11[2]
Molecular Weight 527.53 g/mol [11[3]
Appearance White to off-white solid [1][2]
ICso (PD-1/PD-L1) 0.018 pM (18 nM) [1][4]
Solubility in DMSO 100 mg/mL (189.56 mM) [11[3]

Experimental Protocols

This section provides a detailed methodology for preparing a stock solution of MAX-10181 in
DMSO. The following protocol is for the preparation of 1 mL of a 10 mM stock solution. Adjust
the quantities as needed for different concentrations or volumes.

Materials:

MAX-10181 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)[1]

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Optional: Sonicator or water bath

Protocol 1: Preparation of a 10 mM MAX-10181 Stock Solution in DMSO

e Pre-handling: Before opening, gently tap the vial of MAX-10181 powder on a hard surface to
ensure all the powder is at the bottom of the vial[5].
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o Calculate the Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the
required mass of MAX-10181 using its molecular weight (527.53 g/mol ).

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) Mass (mg) = 10
mM x 1 mL x 527.53 g/mol = 5.2753 mg

» Weighing MAX-10181: Carefully weigh out approximately 5.28 mg of MAX-10181 powder
using an analytical balance and transfer it to a sterile microcentrifuge tube.

e Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
MAX-10181 powder.

o Dissolution: Vortex the tube vigorously for 1-2 minutes to dissolve the powder. Visually
inspect the solution to ensure it is clear and all solid has dissolved.

o Note: For complete dissolution, sonication or gentle warming in a water bath (not
exceeding 40°C) may be required[1][5]. It is noted that for a 100 mg/mL concentration,
ultrasonic assistance is needed[1][3].

o Storage: Aliquot the stock solution into smaller, single-use volumes to minimize repeated
freeze-thaw cycles, which can degrade the compound. Store the aliquots at -20°C for short-
term storage (up to 1 month) or -80°C for long-term storage (up to 6 months)[1][2].

Protocol 2: Preparation of Working Solutions

For cell-based assays, the high-concentration DMSO stock solution must be diluted to a
working concentration in the appropriate cell culture medium.

o Determine Final Concentration: Decide on the final concentration of MAX-10181 required for

your experiment.

o Serial Dilution: It is recommended to perform serial dilutions of the DMSO stock solution in
DMSO first before the final dilution into the aqueous medium to prevent precipitation.

o Final Dilution: Dilute the stock or intermediate solution into the cell culture medium. Ensure
the final concentration of DMSO in the cell culture is low (typically < 0.1% to 0.5%) to avoid
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solvent-induced cytotoxicity[5]. Always include a vehicle control (medium with the same final
concentration of DMSO) in your experiments.

Mandatory Visualizations

Workflow for Preparing MAX-10181 Stock Solution

Preparation Steps
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Caption: Workflow for preparing a MAX-10181 stock solution in DMSO.

Mechanism of Action of MAX-10181

MAX-10181

Inhibits Binding
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Caption: MAX-10181 inhibits the PD-1/PD-L1 interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note and Protocol: Preparation of MAX-
10181 Stock Solution in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12387533#preparing-max-10181-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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